Cas no 61234-65-9 (9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-)

9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl- structure
61234-65-9 structure
Product Name:9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-
CAS No:61234-65-9
MF:C15H12O4
MW:256.253384590149
CID:487507
PubChem ID:71397921
Update Time:2025-04-19

9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1-hydroxy-6-methoxy-5-methyl-
    • 1-hydroxy-6-methoxy-5-methylxanthen-9-one
    • DTXSID90819380
    • 61234-65-9
    • 1-HYDROXY-6-METHOXY-5-METHYL-9H-XANTHEN-9-ONE
    • Inchi: 1S/C15H12O4/c1-8-11(18-2)7-6-9-14(17)13-10(16)4-3-5-12(13)19-15(8)9/h3-7,16H,1-2H3
    • InChI Key: NQFIQGVBIUSEGA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=C(C=2C(C2C=CC(=C(C)C1=2)OC)=O)O

Computed Properties

  • Exact Mass: 256.07356
  • Monoisotopic Mass: 256.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd